N1-butyl-N2-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N-butyl-N'-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C17H24ClN3O5S/c1-2-3-9-19-16(22)17(23)20-12-15-21(10-4-11-26-15)27(24,25)14-7-5-13(18)6-8-14/h5-8,15H,2-4,9-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key: CXZFNJLTIYHSRU-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NCC1N(CCCO1)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H24ClN3O5S
• Molecular Weight: 417.9 g/mol

Description

N1-butyl-N2-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide, commonly known as BOS-102, is a novel small molecule that has been identified as a potential therapeutic agent for various diseases. BOS-102 has been found to exhibit several biological activities, including anti-inflammatory, anti-cancer, and anti-fibrotic effects.

Scientific Research Applications

Synthesis Methodologies

• A study by Mamedov et al. (2016) presented a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, potentially relevant for synthesizing derivatives of N1-butyl-N2-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide. This method is noted for its operational simplicity and high yield, making it valuable for producing anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Catalytic Applications

• Research by Goli-Jolodar et al. (2018) introduced a novel N-sulfonic acid used as a catalyst for synthesizing biologically active compounds, which could be relevant for the application of this compound in similar contexts (Goli-Jolodar et al., 2018).

Chemical Reactions and Properties

• A study by Wei and Sun (2015) explored the activation of sulfoxides bearing a tert-butyl group, which could be relevant in understanding the chemical properties and reactivity of this compound in various chemical reactions (Wei & Sun, 2015).

Tautomerism Studies

• Branowska et al. (2022) conducted research on 1,2,4-triazine-containing sulfonamide derivatives, which could provide insights into the behavior and potential tautomerism of this compound (Branowska et al., 2022).

Electrochemistry and Energy Applications

• Dong et al. (2018) investigated electrolytes with thermal stability and low flammability for high-voltage lithium-ion batteries, which might be relevant for the application of this compound in developing advanced energy storage solutions (Dong et al., 2018).

Green Chemistry Applications

• The work of Gao et al. (2010) on Bronsted acidic ionic liquids for desulfurization of diesel fuel could offer insights into the potential use of this compound in environmentally friendly chemical processes (Gao et al., 2010).